1-Nitrosopyrrolidine
1-Nitrosopyrrolidine
N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen.
N-Nitrosopyrrolidine is a member of pyrrolidines.
Brand Name:
Vulcanchem
CAS No.:
930-55-2
VCID:
VC0020258
InChI:
InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2
SMILES:
C1CCN(C1)N=O
Molecular Formula:
C4H8N2O
Molecular Weight:
100.12 g/mol
1-Nitrosopyrrolidine
CAS No.: 930-55-2
Reference Standards
VCID: VC0020258
Molecular Formula: C4H8N2O
Molecular Weight: 100.12 g/mol
CAS No. | 930-55-2 |
---|---|
Product Name | 1-Nitrosopyrrolidine |
Molecular Formula | C4H8N2O |
Molecular Weight | 100.12 g/mol |
IUPAC Name | 1-nitrosopyrrolidine |
Standard InChI | InChI=1S/C4H8N2O/c7-5-6-3-1-2-4-6/h1-4H2 |
Standard InChIKey | WNYADZVDBIBLJJ-UHFFFAOYSA-N |
SMILES | C1CCN(C1)N=O |
Canonical SMILES | C1CCN(C1)N=O |
Boiling Point | 417 °F at 760 mm Hg (NTP, 1992) 214.0 °C 214 °C 417°F |
Colorform | Yellow liquid |
Density | 1.085 at 68 °F (NTP, 1992) 1.085 g/cu cm at 25 °C 1.085 |
Flash Point | 181 °F (NTP, 1992) 181°F |
Physical Description | N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen. Yellow liquid. |
Description | N-Nitrosopyrrolidine is a clear, yellow, oily, liquid nitrosamine that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosopyrrolidine is used in laboratory research to induce tumors in experimental animals. This substance may be formed during cooking of foods that contain sodium nitrite as a preservative, including meat, fish and cheese. Exposure to N- Nitrosopyrrolidine irritates the skin and eyes and can damage the liver and kidneys. This substance is reasonably anticipated to be a human carcinogen. (NCI05) N-nitrosopyrrolidine is a yellow liquid found in certain food products and tobacco smoke. Probably a carcinogen. N-Nitrosopyrrolidine is a member of pyrrolidines. |
Shelf Life | Stable at room temperature for more than 14 days in neutral or alkaline aq soln in dark; slightly less stable in acidic solution; light-sensitive, especially to UV light. Half-lives of N-nitrosos compounds at 110 °C in phosphate buffers: N-nitrosopyrrolidine pH 2.2/150 days; pH 4.0/55 days; pH 5.5/28 days; pH 7.0/28 days; pH 8.5/11.4 days; pH11.0/1.1 days; pH12.2/1.0 day. /from table/ |
Solubility | 9.99 M Miscible with water Soluble in org solvents and lipids |
Synonyms | N Nitrosopyrrolidine N-Nitrosopyrrolidine |
Vapor Pressure | 0.06 mmHg 0.06 mm Hg at 20 °C |
PubChem Compound | 13591 |
Last Modified | Nov 11 2021 |
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